Cas no 2356152-62-8 (5-methoxy-3-(2-methoxy-2-oxoethyl)-1H-indole-2-carboxylic acid)

• Product Name: 5-methoxy-3-(2-methoxy-2-oxoethyl)-1H-indole-2-carboxylic acid
• CAS No: 2356152-62-8
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• MDL: MFCD32679035
• CID: 5667786
• PubChem ID: 69872409
• Update Time: 2023-09-12

5-methoxy-3-(2-methoxy-2-oxoethyl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26690318
• 5-methoxy-3-(2-methoxy-2-oxoethyl)-1H-indole-2-carboxylic acid
• SCHEMBL6703468
• 2356152-62-8

• MDL： MFCD32679035
• Inchi： 1S/C13H13NO5/c1-18-7-3-4-10-8(5-7)9(6-11(15)19-2)12(14-10)13(16)17/h3-5,14H,6H2,1-2H3,(H,16,17)
• InChI Key： KXFNJICSYDKVAT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(CC(=O)OC)=C(C(=O)O)N2

Computed Properties

• Exact Mass: 263.07937252g/mol
• Monoisotopic Mass: 263.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives